Cas no 1314650-11-7 (2-(3-bromo-4-hydroxyphenyl)-2-methylpropanenitrile)

• Product Name: 2-(3-bromo-4-hydroxyphenyl)-2-methylpropanenitrile
• CAS No: 1314650-11-7
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 6361439
• PubChem ID: 129954408
• Update Time: 2025-05-24

2-(3-bromo-4-hydroxyphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-hydroxyphenyl)-2-methylpropanenitrile
• Benzeneacetonitrile, 3-bromo-4-hydroxy-α,α-dimethyl-
• 1314650-11-7
• EN300-1897453

• Inchi： 1S/C10H10BrNO/c1-10(2,6-12)7-3-4-9(13)8(11)5-7/h3-5,13H,1-2H3
• InChI Key： MVNNNNKXSTVCTK-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C#N)=CC=C(O)C(Br)=C1

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.462±0.06 g/cm3(Predicted)
• Boiling Point: 312.7±27.0 °C(Predicted)
• pka: 7.65±0.20(Predicted)

Additional information on 2-(3-bromo-4-hydroxyphenyl)-2-methylpropanenitrile

Introduction to 2-(3-bromo-4-hydroxyphenyl)-2-methylpropanenitrile (CAS No. 1314650-11-7)

2-(3-bromo-4-hydroxyphenyl)-2-methylpropanenitrile, identified by its Chemical Abstracts Service (CAS) number 1314650-11-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aromatic nitriles, characterized by the presence of a cyano group (-CN) attached to an aromatic ring system. The molecular structure incorporates both bromine and hydroxyl substituents, which contribute to its unique reactivity and potential applications in synthetic chemistry and drug development.

The bromo and hydroxy functional groups in 2-(3-bromo-4-hydroxyphenyl)-2-methylpropanenitrile play a crucial role in its chemical behavior. The bromine atom, being an electron-withdrawing group, can influence the electronic properties of the aromatic ring, making it more susceptible to electrophilic aromatic substitution reactions. On the other hand, the hydroxyl group introduces polarity and potential hydrogen bonding capabilities, which can be exploited in various biochemical interactions. These features make the compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of a nitrile group and aromatic rings substituted with halogens and hydroxyl groups has been associated with various biological activities. For instance, studies have suggested that such compounds may exhibit properties relevant to anti-inflammatory, antioxidant, and antimicrobial applications. The presence of these functional groups allows for diverse modifications, enabling researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of derivatives.

One of the most compelling aspects of 2-(3-bromo-4-hydroxyphenyl)-2-methylpropanenitrile is its utility as a building block in medicinal chemistry. The nitrile group can be further functionalized into amides, carboxylic acids, or other heterocyclic systems through well-established chemical transformations. This flexibility makes it an attractive candidate for scaffold hopping—a strategy used to discover novel drug candidates by modifying existing molecular frameworks. Researchers have leveraged this compound to develop new analogs with enhanced efficacy and reduced toxicity compared to their parent structures.

Recent advancements in computational chemistry have also highlighted the importance of 2-(3-bromo-4-hydroxyphenyl)-2-methylpropanenitrile in virtual screening campaigns. High-throughput virtual screening (HTVS) techniques allow for the rapid evaluation of large libraries of compounds against biological targets, identifying those with high binding affinity. The unique structural features of this compound have made it a promising candidate for docking studies aimed at identifying potential therapeutic agents. Such computational approaches have accelerated the discovery process, reducing the time and cost associated with traditional experimental screening.

The synthesis of 2-(3-bromo-4-hydroxyphenyl)-2-methylpropanenitrile is another area where significant progress has been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, ensuring a steady supply for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been employed to construct the desired framework with high precision. These advances not only improve yield but also minimize unwanted byproducts, making the synthesis more sustainable and environmentally friendly.

In conclusion, 2-(3-bromo-4-hydroxyphenyl)-2-methylpropanenitrile (CAS No. 1314650-11-7) represents a fascinating compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features—particularly the combination of bromine and hydroxyl substituents—make it a versatile intermediate for developing novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in shaping the future of drug discovery and development.